Cas no 489413-52-7 ((E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine)

• Product Name: (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine
• CAS No: 489413-52-7
• MF: C₂₀H₁₄N₆
• MW: 338.365362644196
• CID: 5949567
• PubChem ID: 6866508
• Update Time: 2025-07-15

(E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine Chemical and Physical Properties

Names and Identifiers

• (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine
• (E)-6-(2-(naphthalen-1-ylmethylene)hydrazinyl)-[1,2,4]triazolo[3,4-a]phthalazine
• 1-Naphthalenecarboxaldehyde, 2-(1,2,4-triazolo[3,4-a]phthalazin-6-yl)hydrazone
• SR-01000010848
• N-[(E)-naphthalen-1-ylmethylideneamino]-[1,2,4]triazolo[3,4-a]phthalazin-6-amine
• 489413-52-7
• AKOS005698563
• AKOS024413075
• (E)-1-[(naphthalen-1-yl)methylidene]-2-{[1,2,4]triazolo[3,4-a]phthalazin-6-yl}hydrazine
• F1219-0365
• SR-01000010848-1

• Inchi： 1S/C20H14N6/c1-2-9-16-14(6-1)7-5-8-15(16)12-21-23-19-17-10-3-4-11-18(17)20-24-22-13-26(20)25-19/h1-13H,(H,23,25)
• InChI Key： PZWHFELNCDUKFY-UHFFFAOYSA-N
• SMILES： C1(C=NNC2C3=C(C4=NN=CN4N=2)C=CC=C3)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 338.12799447g/mol
• Monoisotopic Mass: 338.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 17.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine

Introduction to (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine (CAS No. 489413-52-7)

(E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine, identified by its CAS number 489413-52-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a naphthalene moiety with a hydrazine group linked through a 1,2,4-triazole scaffold fused to an aphthalazine ring. Such a structural configuration not only imparts unique electronic and steric properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The compound's molecular architecture is of particular interest due to the presence of multiple heterocyclic rings, which are known to be pivotal in the design of bioactive molecules. The naphthalene ring, a common component in many pharmacologically active agents, contributes to the compound's lipophilicity and potential membrane interaction capabilities. Meanwhile, the hydrazine group is a well-documented pharmacophore that can participate in various hydrogen bonding interactions, enhancing binding affinity to biological targets.

The integration of the 1,2,4-triazole and aphthalazine rings into the molecular structure introduces additional layers of complexity. Triazoles are known for their stability and versatility in drug design, often serving as key motifs in antifungal and antiviral agents. Aphthalazines, on the other hand, have shown promise in various therapeutic contexts, including anticancer and anti-inflammatory applications. The synergistic effect of these heterocycles within the same molecule suggests that (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine may exhibit multifaceted biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using these techniques have hinted at potential binding affinities for (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine with enzymes involved in inflammatory pathways and DNA repair mechanisms. These predictions are particularly intriguing given the growing interest in molecules that can modulate these processes for therapeutic benefit.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated promising activity against certain cancer cell lines, where it exhibited inhibitory effects on proliferation through mechanisms involving disruption of microtubule formation and induction of apoptosis. Additionally, preliminary data suggest that (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine may possess anti-inflammatory properties by modulating key signaling pathways such as NF-kB and MAPK.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves strategic functional group transformations and ring-closing reactions that showcase the synthetic prowess required to construct such a complex molecule. Researchers have leveraged modern catalytic methods to improve yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

As research progresses, (E)-1-(naphthalen-1-yl)methylidene-2-{1,2,4triazolo3,4-aphthalazin-6-yl}hydrazine is poised to become a valuable tool in drug discovery efforts. Its unique structural features and promising biological activities make it an attractive candidate for further investigation into novel therapeutic strategies. Collaborative efforts between synthetic chemists and biologists will be crucial in elucidating its full potential and translating these findings into clinical applications.

The development of new pharmaceuticals is often hampered by challenges such as poor bioavailability and off-target effects. However，（E)-1-(naphthalen-1-yl)methylidene -2-{ 1 , 2 , 4 triazolo3 , 4 - aphthalazin - 6 - yl } hydrazine holds promise in overcoming these hurdles through its rational design based on structural insights from related bioactive molecules. By fine-tuning its chemical properties， researchers aim to optimize its pharmacokinetic profile while maintaining or enhancing its therapeutic efficacy.

The future direction of research on (E)-1-(naphthalen - 1 - ylmethylidene - 2 - { 1 , 2 , 4 triazolo3 , 4 - aphthalazin - 6 - yl } hydrazine) will likely involve exploring its mechanism of action in greater detail through both biochemical assays and cellular studies. Understanding how it interacts with specific proteins and enzymes will provide critical insights into its mode of action and help identify potential side effects or drug-drug interactions.

In conclusion，（E） - 1 - （naphthalen - 1 - ylmethylidene） - 2 - { 1 ， 2 ， 4 triazolo3 ， 4 - aphthalazin - 6 - yl } hydrazine （CAS No .489413 -52 -7） represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications . Its complex structure ， coupled with promising biological activities ， positions it as a compelling target for further investigation . As research continues to unfold ， this compound is expected to contribute valuable insights into the development of novel treatments for various diseases .